4-tert-butyl-1,3-oxazole

• IUPAC Name: 4-tert-butyl-1,3-oxazole
• InChI: InChI=1S/C7H11NO/c1-7(2,3)6-4-9-5-8-6/h4-5H,1-3H3
• InChI Key: MIXSQEGYNBTGCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=COC=N1
• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol

Description

“4-tert-butyl-1,3-oxazole” is a chemical compound with the CAS Number: 1554112-75-2. It has a molecular weight of 153.18 and its IUPAC name is 4-(tert-butyl)oxazole-2-carbaldehyde. It is a powder in physical form.

Molecular Structure Analysis

Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Chemical Reactions Analysis

The reaction of oxazole derivatives is often influenced by the substitution pattern. For example, in the synthesis of certain derivatives, when the reaction time is 6 hours, the ratio of reactants n (compound 1): n (compound 2) = 1:2, the reaction solvent is DME: H2O (2:1, volume ratio), the reaction temperature is 90°C, the catalyst is Pd (PPh3)4, the base condition is Na2CO3, the best reaction condition can be obtained, and the yield is 96.7%.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 175.23 g/mol, XLogP3-AA of 3.4, Hydrogen Bond Donor Count of 0, Hydrogen Bond Acceptor Count of 2, Rotatable Bond Count of 1, Exact Mass of 175.099714038 g/mol, Monoisotopic Mass of 175.099714038 g/mol, Topological Polar Surface Area of 26 Ų, Heavy Atom Count of 13, and Formal Charge of 0.

Mechanism of Action

Oxazole derivatives have a wide spectrum of biological activities. They have been found to exhibit antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities. The mechanism of action is often related to their chemical structure and the presence of hetero atoms or groupings which imparts preferential specificities in their biological responses.

Safety and Hazards

The safety information for “4-tert-butyl-1,3-oxazole” includes the GHS07 pictogram, the signal word “Warning”, and hazard statements H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Oxazole derivatives have been gaining attention in recent times due to their increasing importance in the field of medicinal chemistry. They are a part of a large number of drugs and biologically relevant molecules. Therefore, the future directions in the study of “4-tert-butyl-1,3-oxazole” and other oxazole derivatives could involve further exploration of their biological activities and the development of new synthetic methods.